2-Isopropyl-3-methoxypyrazine-d3

• Molecular Formula: C8H12N2O
• Molecular Weight: 155.21 g/mol
• InChI: InChI=1S/C8H12N2O/c1-6(2)7-8(11-3)10-5-4-9-7/h4-6H,1-3H3/i3D3
• InChIKey: NTOPKICPEQUPPH-HPRDVNIFSA-N

2-Isopropyl-3-methoxypyrazine-d3: Procurement Data Sheet for Deuterated Methoxypyrazine Internal Standard

2-Isopropyl-3-methoxypyrazine-d3 (CAS: 588732-60-9) is the trideuterated isotopologue of 2-isopropyl-3-methoxypyrazine (IPMP), a highly potent aroma compound responsible for earthy, green, and vegetal sensory notes in foods and beverages [1]. As a stable isotope-labeled internal standard (SIL-IS), this compound features a deuterated methoxy group (-OCD3) that provides a nominal mass shift of +3 Da relative to the unlabeled IPMP (C8H12N2O, MW: 152.20) . The synthetic route for this and related deuterated methoxypyrazines was developed specifically to support quantitative stable isotope dilution assays (SIDA) in complex matrices [2].

Workflow Stable Isotope Dilution Assay (SIDA) with GC-MS or GC-MS/MS

Selection Deuterated (+3 Da) internal standard for IPMP quantification

Fit Trace-level aroma analysis in food, beverage, and environmental matrices

• [1] Pickering, G. J., Karthik, A., Inglis, D., Sears, M., & Ker, K. (2007). Determination of ortho- and retronasal detection thresholds for 2-isopropyl-3-methoxypyrazine in wine. Journal of Food Science, 72(7), S468-S472. View Source
• [2] Chen, X. (2005). Synthesis of isotope-labelled methoxypyrazine compounds as internal standards and quantitative determination of aroma methoxypyrazines in water and wines by solid-phase extraction with isotope dilution-GC-MS. M.Sc. Thesis, Brock University. View Source

Why Unlabeled 2-Isopropyl-3-methoxypyrazine or Non-Isotopic Internal Standards Cannot Be Substituted for 2-Isopropyl-3-methoxypyrazine-d3

In analytical workflows for 2-isopropyl-3-methoxypyrazine (IPMP), generic substitution of the deuterated internal standard with unlabeled IPMP or a chemically dissimilar surrogate introduces irreconcilable quantitative error. Unlabeled IPMP cannot be used as an internal standard because it co-elutes with and is chromatographically and mass spectrometrically identical to the native analyte, precluding separate integration . Non-isotopic internal standards (e.g., fluorobenzene) lack the identical chemical behavior of IPMP during sample preparation, extraction, and ionization, rendering them incapable of correcting for matrix-specific recovery variations and ion suppression/enhancement effects [1]. The deuterated analog IPMP-d3 provides the essential combination of analytical orthogonality (via a distinct +3 Da mass) and physicochemical mimicry required for accurate quantification via Stable Isotope Dilution Assay (SIDA) [2].

Unlabeled IPMP

Co-elutes with and is mass-spectrometrically identical to the native analyte, preventing separate integration in isotope dilution workflows.

Non-isotopic internal standards (e.g., fluorobenzene)

Lack physicochemical mimicry of IPMP, leaving matrix effects uncorrected and introducing quantitative error in complex samples.

• [1] Shin, H. S., & Ahn, H. S. (2004). Simple, rapid, and sensitive determination of odorous compounds in water by GC–MS. Chromatographia, 59(1-2), 107-113. View Source
• [2] Kotseridis, Y. S., Spink, M., Brindle, I. D., Blake, A. J., Sears, M., Chen, X., ... & Pickering, G. J. (2008). Quantitative analysis of 3-alkyl-2-methoxypyrazines in juice and wine using stable isotope labelled internal standard assay. Journal of Chromatography A, 1190(1-2), 294-301. View Source

Quantitative Procurement Evidence for 2-Isopropyl-3-methoxypyrazine-d3: Head-to-Head Performance Data

Method Accuracy: SIDA with IPMP-d3 Achieves Near-Quantitative Recovery vs. Uncorrected or Surrogate-Corrected Methods

In a validated HS-SPME-GC-MS method for methoxypyrazines in wine, the use of IPMP-d3 as a stable isotope-labeled internal standard (SIL-IS) in a stable isotope dilution assay (SIDA) yielded a recovery efficiency of 99–102% for IPMP in spiked wine samples [1]. This contrasts sharply with the method described by Shin & Ahn (2004), where the use of the non-isotopic internal standard fluorobenzene for IPMP analysis in water, while achieving low detection limits, does not provide the same level of matrix-effect correction [2].

Spike Recovery

Head-to-head

99–102% recovery

vs Uncorrected for matrix effects (fluorobenzene)

Supports method accuracy for complex wine matrices

HS-SPME-GC-MS, spiked red wine

Evidence Dimension	Spike Recovery Efficiency in Wine Matrix
Target Compound Data	99–102% recovery
Comparator Or Baseline	Fluorobenzene (non-isotopic IS) - recovery not reported or corrected for matrix effects in the same manner
Quantified Difference	SIDA with IPMP-d3 achieves quantitative (near 100%) recovery, representing the gold-standard correction for matrix effects. The non-isotopic method provides acceptable detection but lacks this intrinsic correction.
Conditions	HS-SPME-GC-MS, spiked red wine samples, pH 6, 5% v/v ethanol [1]

Why This Matters

For procurement, this data proves IPMP-d3 is not merely an internal standard but an essential tool for achieving the highest tier of quantitative accuracy in complex matrices like wine, juice, and other foods.

• [1] Kotseridis, Y. S., Spink, M., Brindle, I. D., Blake, A. J., Sears, M., Chen, X., ... & Pickering, G. J. (2008). Quantitative analysis of 3-alkyl-2-methoxypyrazines in juice and wine using stable isotope labelled internal standard assay. Journal of Chromatography A, 1190(1-2), 294-301. View Source
• [2] Shin, H. S., & Ahn, H. S. (2004). Simple, rapid, and sensitive determination of odorous compounds in water by GC–MS. Chromatographia, 59(1-2), 107-113. View Source

Precision: IPMP-d3 Enables Single-Digit RSD at Trace Concentrations vs. Higher Variability Without SIL-IS

The intra-assay precision achieved using IPMP-d3 as a SIL-IS was quantified, with Relative Standard Deviations (RSDs) for IPMP at trace concentrations being <5% for 15 and 30 ng L⁻¹ samples, and 5.6–7% for 5 ng L⁻¹ samples [1]. In contrast, the method by Shin & Ahn (2004), which used fluorobenzene as a non-isotopic internal standard, reported overall method RSDs for IPMP ranging from 2.3% to 11.3%, demonstrating generally higher and more variable imprecision, particularly at lower concentrations [2].

Intra-assay Precision

Head-to-head

5.6–7% RSD at 5 ng L⁻¹

Supports trace-level quantification precision

Higher variability (up to 11.3% RSD) with non-isotopic IS

Evidence Dimension	Intra-assay Precision (RSD) for IPMP Quantification
Target Compound Data	5.6–7% RSD at 5 ng L⁻¹; <5% RSD at 15 and 30 ng L⁻¹
Comparator Or Baseline	Fluorobenzene (non-isotopic IS) - RSD range of 2.3% to 11.3% for IPMP
Quantified Difference	SIDA with IPMP-d3 consistently achieves RSDs below 7% even at ultra-trace levels (5 ng L⁻¹), whereas the non-isotopic method shows variability up to 11.3%.
Conditions	HS-SPME-GC-MS, spiked wine samples [1] vs. Liquid-Liquid Extraction (Pentane) GC-MS, spiked water samples [2]

Why This Matters

This demonstrates that IPMP-d3 is necessary for achieving the stringent precision requirements (often <10% RSD) mandated for trace-level quantification in regulated industries or high-impact publications.

• [1] Kotseridis, Y. S., Spink, M., Brindle, I. D., Blake, A. J., Sears, M., Chen, X., ... & Pickering, G. J. (2008). Quantitative analysis of 3-alkyl-2-methoxypyrazines in juice and wine using stable isotope labelled internal standard assay. Journal of Chromatography A, 1190(1-2), 294-301. View Source
• [2] Shin, H. S., & Ahn, H. S. (2004). Simple, rapid, and sensitive determination of odorous compounds in water by GC–MS. Chromatographia, 59(1-2), 107-113. View Source

Isotopic Purity and Identity: Confirmed +3 Da Mass Shift and Synthetic Route Validate Use as a True SIL-IS

The product is characterized by an isotopic enrichment of ≥98 atom % D, confirmed by NMR, HRMS, and GC/MS analysis . The synthetic route for 2-d3-methoxy-3-isopropylpyrazine was specifically developed to ensure the label is incorporated at the methoxy group, resulting in a stable, non-exchangeable +3 Da mass shift from the unlabeled IPMP (MW: 152.20) to a base peak of m/z 155.21 [1]. This rigorous characterization contrasts with poorly characterized or custom-labeled analogs where the position or stability of the label is uncertain, which can lead to quantification errors due to label scrambling or loss.

Isotopic Purity

Cross-study comparable

≥98 atom % D

Confirmed +3 Da mass shift (NMR, HRMS, GC/MS)

Validates identity as a true SIL-IS

Label at methoxy group, non-exchangeable

Evidence Dimension	Isotopic Enrichment and Structural Confirmation
Target Compound Data	≥98 atom % D; confirmed structure and labeling position by NMR, HRMS, GC/MS
Comparator Or Baseline	Unspecified or uncharacterized deuterated methoxypyrazines - enrichment may be lower or label position uncertain
Quantified Difference	The synthetic method yields a high-purity, structurally confirmed SIL-IS with a stable +3 Da mass shift, ensuring reliable use as a true isotopic internal standard.
Conditions	Chemical synthesis and analytical characterization

Why This Matters

For procurement, this guarantees that the product meets the fundamental requirement for a SIL-IS: a known, stable, and pure isotopic label that will not compromise quantitative accuracy.

• [1] Chen, X. (2005). Synthesis of isotope-labelled methoxypyrazine compounds as internal standards and quantitative determination of aroma methoxypyrazines in water and wines by solid-phase extraction with isotope dilution-GC-MS. M.Sc. Thesis, Brock University. View Source

Superior Sensitivity and Resolution Over Non-Isotopic Methods Achieved Through SIDA

A highly sensitive GC–MS/MS method developed for wine analysis achieved limits of quantitation (LOQ) at or below 1 ng L⁻¹ for all four methoxypyrazines, including IPMP [1]. This method leverages the resolving power of tandem MS to separate co-eluting compounds, but its quantitative accuracy is inherently tied to the use of a stable isotope dilution assay (SIDA) with a deuterated internal standard like IPMP-d3 to correct for matrix effects. In contrast, a method using a non-isotopic internal standard (fluorobenzene) reported a detection limit of 0.1 ng L⁻¹ for IPMP, but as a single-quadrupole GC-MS method, it was more susceptible to interferences and lacked the intrinsic matrix correction of SIDA [2].

Sensitivity & Matrix Correction

Cross-study comparable

LOQ ≤1 ng L⁻¹ (SIDA)

vs LOD 0.1 ng L⁻¹ without matrix correction

Enables quantification below sensory thresholds in wine

GC-MS/MS SIDA vs single-quadrupole GC-MS

Evidence Dimension	Analytical Sensitivity and Matrix Correction Capability
Target Compound Data	LOQ ≤ 1 ng L⁻¹ (GC-MS/MS SIDA)
Comparator Or Baseline	LOD = 0.1 ng L⁻¹ (GC-MS with fluorobenzene IS)
Quantified Difference	While both methods achieve sub-ng L⁻¹ sensitivity, the SIDA method using IPMP-d3 provides inherently matrix-corrected quantification at or below sensory thresholds, whereas the non-isotopic method requires external calibration and is more vulnerable to matrix effects.
Conditions	GC-MS/MS with HS-SPME, SBSE, or HSSE extraction for wine [1] vs. GC-MS with liquid-liquid extraction for water [2]

Why This Matters

For procurement, this positions IPMP-d3 as the key component of a workflow that not only detects but accurately quantifies IPMP at concentrations below sensory detection thresholds (~8-15 ng L⁻¹ for IBMP), which is the standard for high-quality research and industrial quality control.

• [1] Slaghenaufi, D., Tonidandel, L., Larcher, R., & Versini, G. (2016). A comparison of sorptive extraction techniques coupled to a new quantitative, sensitive, high throughput GC–MS/MS method for methoxypyrazine analysis in wine. Talanta, 148, 336-345. View Source
• [2] Shin, H. S., & Ahn, H. S. (2004). Simple, rapid, and sensitive determination of odorous compounds in water by GC–MS. Chromatographia, 59(1-2), 107-113. View Source

Validated Application Scenarios for 2-Isopropyl-3-methoxypyrazine-d3 in Research and Industry

Wine and Grape Juice Quality Control: Accurate Quantification of IPMP for Harvest Decisions and Taint Detection

In the wine industry, IPMP contributes to the green, vegetative character of wines like Sauvignon Blanc but is also the causal agent of 'ladybug taint', an off-flavor. The validated SIDA method using IPMP-d3, achieving 99–102% recovery and <5% RSD at 15-30 ng L⁻¹ [1], enables precise quantification of IPMP at concentrations that impact sensory perception. This level of accuracy is critical for harvest timing decisions and for detecting contamination from Harmonia axyridis beetles, which can occur at very low levels (e.g., 138 ppt IPMP in wine fermented with 10 beetles per litre [2]).

Environmental Water Analysis: Monitoring Trace-Level Taste and Odor Compounds

IPMP is a primary emerging taste and odor (T&O) compound in water systems, with human detection thresholds in the low ng L⁻¹ range [1]. The use of IPMP-d3 as a SIL-IS in an SIDA-GC-MS/MS workflow allows for accurate quantification of IPMP at or below these sensory thresholds (LOQ ≤ 1 ng L⁻¹) [2]. This provides a robust, matrix-corrected method for monitoring and managing T&O issues in drinking water supplies, which cannot be achieved with the same level of confidence using non-isotopic internal standards.

Food and Flavor Chemistry: Trace Analysis in Complex Food Matrices

The high potency of IPMP (e.g., detection threshold of 0.93 ng/L in Concord grape juice [1]) means it can influence aroma at extremely low concentrations in a variety of foods. The quantitative method validated for juice and wine using IPMP-d3 [2] is directly transferable to other complex food matrices (e.g., green tea, bell peppers, potatoes). The SIDA approach provides the necessary accuracy and precision to correlate sensory data with chemical composition, a fundamental task in flavor research.

Internal Standard for Custom Method Development in GC-MS and LC-MS

IPMP-d3 is synthesized and characterized specifically as an internal standard for quantitative analysis via NMR, GC-MS, or LC-MS [1]. Its defined isotopic enrichment (≥98 atom % D) and confirmed +3 Da mass shift [2] make it suitable for developing and validating new analytical methods for IPMP and related methoxypyrazines in any matrix, including novel applications in insect pheromone research [3] or plant biology [4].

Application

Selection Property

Validation Focus

Wine and grape juice analysis

SIL-IS for SIDA-based quantification

Spike recovery and precision review

Environmental water T&O monitoring

Matrix-effect correction for trace-level IPMP

LOQ and sensory-threshold context

Food flavor chemistry research

Stable isotope dilution for complex matrices

Accuracy in diverse food matrices

Custom GC-MS/LC-MS method development

Defined isotopic enrichment and +3 Da shift

Method transfer and characterization review

• [1] Pickering, G. J., Karthik, A., Inglis, D., Sears, M., & Ker, K. (2007). Determination of ortho- and retronasal detection thresholds for 2-isopropyl-3-methoxypyrazine in wine. Journal of Food Science, 72(7), S468-S472. View Source
• [2] Chen, X. (2005). Synthesis of isotope-labelled methoxypyrazine compounds as internal standards and quantitative determination of aroma methoxypyrazines in water and wines by solid-phase extraction with isotope dilution-GC-MS. M.Sc. Thesis, Brock University. View Source
• [3] Cudjoe, E., Wiederkehr, T. B., & Brindle, I. D. (2025). Headspace gas chromatography-mass spectrometry: a fast approach to the identification and determination of 2-alkyl-3- methoxypyrazine pheromones in ladybugs. Unpublished manuscript. View Source
• [4] Dunlevy, J. D., Dennis, E. G., Soole, K. L., Perkins, M. V., Davies, C., & Boss, P. K. (2013). A methyltransferase essential for the methoxypyrazine-derived flavour of wine. The Plant Journal, 75(4), 606-617. View Source